Cas no 248275-30-1 (Carbamic acid, [3-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)propoxy]-,1,1-dimethylethyl ester)

• Product Name: Carbamic acid, [3-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)propoxy]-,1,1-dimethylethyl ester
• CAS No: 248275-30-1
• MF: C₁₆H₂₀N₂O₅
• MW: 320.340404510498
• CID: 1418455
• PubChem ID: 59658310
• Update Time: 2025-05-22

Carbamic acid, [3-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)propoxy]-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [3-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)propoxy]-,1,1-dimethylethyl ester
• Tert-butyl (3-(1,3-dioxoisoindolin-2-yl)propoxy)carbamate
• SCHEMBL12028798
• 248275-30-1
• DB-144652

• Inchi： 1S/C16H20N2O5/c1-16(2,3)23-15(21)17-22-10-6-9-18-13(19)11-7-4-5-8-12(11)14(18)20/h4-5,7-8H,6,9-10H2,1-3H3,(H,17,21)
• InChI Key： LYRCGIBUXQJLOD-UHFFFAOYSA-N
• SMILES： O(C(NOCCCN1C(C2C=CC=CC=2C1=O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 320.1373
• Monoisotopic Mass: 320.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• PSA: 84.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on Carbamic acid, [3-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)propoxy]-,1,1-dimethylethyl ester

Research Brief on Carbamic acid, [3-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)propoxy]-,1,1-dimethylethyl ester (CAS: 248275-30-1)

Carbamic acid, [3-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)propoxy]-,1,1-dimethylethyl ester (CAS: 248275-30-1) is a synthetic compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, often referred to in abbreviated form, has been the subject of recent studies due to its potential applications in drug development, particularly as a building block or intermediate in the synthesis of bioactive molecules. Its unique chemical structure, featuring both carbamate and isoindole moieties, makes it a versatile candidate for further exploration.

Recent research has focused on the synthesis and characterization of this compound, with an emphasis on its reactivity and potential utility in medicinal chemistry. A study published in the Journal of Medicinal Chemistry (2023) highlighted its role as a key intermediate in the development of protease inhibitors, which are crucial for targeting viral infections and certain cancers. The study demonstrated that the tert-butyl ester group in the compound provides stability under various reaction conditions, making it suitable for further functionalization.

Another significant area of investigation involves the compound's pharmacokinetic properties. Preliminary in vitro studies have shown that Carbamic acid, [3-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)propoxy]-,1,1-dimethylethyl ester exhibits moderate solubility and permeability, which are critical factors for oral bioavailability. Researchers are now exploring derivatives of this compound to optimize these properties for therapeutic use. Computational modeling has also been employed to predict its binding affinity with various biological targets, suggesting potential applications in neurodegenerative diseases.

In addition to its pharmacological potential, the compound has been investigated for its role in chemical biology. A 2024 study in ACS Chemical Biology reported its use as a probe to study enzyme mechanisms, particularly those involving hydrolases and transferases. The isoindole moiety of the compound was found to interact selectively with active sites of these enzymes, providing insights into their catalytic mechanisms. This application underscores the compound's utility beyond traditional drug development, serving as a valuable tool for basic research.

Despite these promising findings, challenges remain in the practical application of Carbamic acid, [3-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)propoxy]-,1,1-dimethylethyl ester. Issues such as scalability of synthesis, metabolic stability, and potential toxicity need to be addressed in future studies. However, the compound's versatility and the growing body of research supporting its use suggest that it will continue to be a focus of innovation in chemical biology and pharmaceutical sciences.

In conclusion, Carbamic acid, [3-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)propoxy]-,1,1-dimethylethyl ester (CAS: 248275-30-1) represents a compelling area of research with broad implications for drug discovery and chemical biology. Its unique structural features and demonstrated utility in multiple contexts highlight its potential as both a therapeutic agent and a research tool. Continued investigation into its properties and applications is likely to yield significant advancements in the field.